Cas no 1956328-11-2 (2-(Hydroxymethyl)-5-methoxy-1-methyl-4,7-dioxo-4,7-dihydro-1H-indole-3-carbaldehyde)

• Product Name: 2-(Hydroxymethyl)-5-methoxy-1-methyl-4,7-dioxo-4,7-dihydro-1H-indole-3-carbaldehyde
• CAS No: 1956328-11-2
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• CID: 4780109
• Update Time: 2025-08-05

2-(Hydroxymethyl)-5-methoxy-1-methyl-4,7-dioxo-4,7-dihydro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• OCC=1N(C=2C(C=C(C(C=2C=1C=O)=O)OC)=O)C
• 2-(Hydroxymethyl)-5-methoxy-1-methyl-4,7-dioxo-4,7-dihydro-1H-indole-3-carbaldehyde

• Inchi： 1S/C12H11NO5/c1-13-7(5-15)6(4-14)10-11(13)8(16)3-9(18-2)12(10)17/h3-4,15H,5H2,1-2H3
• InChI Key： UGSSXNKYIQAGDL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C2=C(C1=O)C(C=O)=C(CO)N2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 430
• XLogP3: -0.7
• Topological Polar Surface Area: 85.6

Additional information on 2-(Hydroxymethyl)-5-methoxy-1-methyl-4,7-dioxo-4,7-dihydro-1H-indole-3-carbaldehyde

Introduction to 2-(Hydroxymethyl)-5-methoxy-1-methyl-4,7-dioxo-4,7-dihydro-1H-indole-3-carbaldehyde (CAS No. 1956328-11-2)

2-(Hydroxymethyl)-5-methoxy-1-methyl-4,7-dioxo-4,7-dihydro-1H-indole-3-carbaldehyde, identified by its CAS number 1956328-11-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused indole core with multiple functional groups, exhibits promising characteristics that make it a valuable candidate for further research and development in drug discovery.

The chemical structure of 2-(Hydroxymethyl)-5-methoxy-1-methyl-4,7-dioxo-4,7-dihydro-1H-indole-3-carbaldehyde includes a hydroxymethyl group, a methoxy group, and a carbaldehyde moiety attached to a dioxo-substituted indole ring. Such a configuration suggests potential bioactivity, particularly in modulating biological pathways associated with inflammation, oxidative stress, and cellular signaling. The presence of the carbaldehyde group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in indole derivatives due to their diverse pharmacological properties. The indole scaffold is well-known for its role in various biological processes and has been extensively studied for its potential applications in treating neurological disorders, cancer, and infectious diseases. Specifically, derivatives with dioxo and hydroxymethyl functionalities have shown promise in preclinical studies as inhibitors of key enzymes involved in disease pathways.

One of the most compelling aspects of 2-(Hydroxymethyl)-5-methoxy-1-methyl-4,7-dioxo-4,7-dihydro-1H-indole-3-carbaldehyde is its potential as a scaffold for drug design. The compound’s unique structural features allow for modifications that can enhance its binding affinity to target proteins and improve pharmacokinetic properties. Researchers have been exploring its derivatives as potential candidates for small-molecule drugs that could interact with enzymes such as kinases and transcription factors.

Recent studies have highlighted the importance of hydroxymethyl and methoxy substituents in enhancing the bioactivity of indole-based compounds. These groups can influence the molecule’s solubility, metabolic stability, and interactions with biological targets. For instance, the hydroxymethyl group can participate in hydrogen bonding interactions with amino acid residues in protein binding pockets, while the methoxy group can serve as a hydrophobic anchor. Such interactions are critical for achieving high efficacy and selectivity in drug design.

The dioxo functionality in the indole ring introduces rigidity to the molecule, which can be advantageous for optimizing binding affinity. This structural feature is often found in bioactive molecules that require precise alignment with their targets to exert their effects. Additionally, the presence of two oxygen atoms in the dioxo group allows for multiple interaction possibilities with biological systems, including hydrogen bonding and electrostatic interactions.

From a synthetic chemistry perspective, 2-(Hydroxymethyl)-5-methoxy-1-methyl-4,7-dioxo-4,7-dihydro-1H-indole-3-carbaldehyde serves as an intriguing building block for generating novel compounds. Its reactive carbaldehyde group can undergo various transformations such as condensation reactions with amines or hydrazines to form Schiff bases or hydrazones. These derivatives have been explored for their potential antimicrobial and anti-inflammatory properties.

The pharmaceutical industry has been particularly interested in indole derivatives due to their reported biological activities. For example, some indole-based compounds have shown inhibitory effects on enzymes like COX (cyclooxygenase) and LOX (lipoxygenase), which are involved in inflammation pathways. The structural features of 2-(Hydroxymethyl)-5-methoxy-1-methyl-4,7-dioxo-4,7-dihydro-1H-indole-3-carbaldehyde align well with these pharmacophores, suggesting potential therapeutic applications.

In conclusion,2-(Hydroxymethyl)-5-methoxy-1-methyl-4,7-dioxo-4,7-dihydro-1H-indole-3-carbaldehyde (CAS No. 1956328-11) represents a promising compound for further exploration in drug discovery and medicinal chemistry. Its unique structural features and potential bioactivities make it an attractive candidate for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for indole derivatives, this molecule is likely to play an important role in future pharmacological developments.